2-amino-3-(4-chlorobenzoyl)-N-(3,4-dimethylphenyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-3-(4-chlorobenzoyl)-N-(3,4-dimethylphenyl)indolizine-1-carboxamide
• InChI: InChI=1S/C24H20ClN3O2/c1-14-6-11-18(13-15(14)2)27-24(30)20-19-5-3-4-12-28(19)22(21(20)26)23(29)16-7-9-17(25)10-8-16/h3-13H,26H2,1-2H3,(H,27,30)
• InChI Key: UABJUWVJZOJHLM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=C(C=C4)Cl)C
• Molecular Formula: C24H20ClN3O2
• Molecular Weight: 417.9 g/mol

Description

2-amino-3-(4-chlorobenzoyl)-N-(3,4-dimethylphenyl)indolizine-1-carboxamide, also known as CBR-5884, is a small molecule inhibitor that has been widely used in scientific research for its ability to selectively target and inhibit the activity of a specific protein. This protein, known as the mitotic kinesin KIF11, plays a crucial role in cell division and is often overexpressed in cancer cells, making it an attractive target for the development of new cancer therapies.

Scientific Research Applications

Antimicrobial and Anti-inflammatory Properties

• A study synthesized derivatives of 3-(3-chlorobenzoyl)-N-phenylindolizine-1-carboxamides and evaluated their in vitro activities, including anti-tuberculosis, anticancer, anti-inflammatory, and antibacterial properties. These compounds showed excellent activity across these applications, with molecular docking studies supporting their anticancer activity (Mahanthesha, Suresh, & Naik, 2022).

Synthesis and Reactivity

• Research on the synthesis and reactivity of compounds similar to the query compound has led to the development of new synthetic pathways. For example, studies with enamines and azaenamines have explored the synthesis and reactivity of 3-dimethylamino-2-[(3-indolyl) carbonyl]propenonitrile, providing insights into novel synthetic methods and the potential for further functionalized compounds (Abdallah, 2007).

Potential Application to Tropical Diseases

• Novel synthesis methods have been developed for isoxazoline indolizine amides, aimed at applications for tropical diseases. These compounds, including challenging isoxazoline indolizine amide structures, were synthesized for potential use in treating tropical diseases, showcasing the versatility of indolizine compounds in medicinal chemistry (Zhang et al., 2014).

One-Pot Domino Synthesis

• A novel one-pot domino reaction has been developed for synthesizing 2-acetyl-3-(phenylamino)indolizine-1-carboxamide derivatives, indicating a streamlined approach to creating complex molecules efficiently. This method highlights the potential for rapid synthesis of indolizine derivatives for research and drug development (Ziyaadini et al., 2011).